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Compound of Interest

cis-4,10,13,16-Docosatetraenoic
Acid

cat. No.: B10767175

Compound Name:

Essential Safety and Handling Guide for cis-
4,10,13,16-Docosatetraenoic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling cis-4,10,13,16-Docosatetraenoic Acid. The
following procedures and recommendations are designed to ensure safe handling, storage,
and disposal of this compound in a laboratory setting.

Hazard Identification and Classification

cis-4,10,13,16-Docosatetraenoic Acid is classified as a hazardous substance. Below is a
summary of its key hazard information.

Hazard ]
. GHS Code Signal Word Hazard Statement
Classification
H225: Highly
Flammable Liquids GHS02 Danger flammable liquid and
vapor[1]
Serious Eye H319: Causes serious
o GHSO07 Danger o
Damage/Eye Irritation eye irritation[1]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling cis-4,10,13,16-Docosatetraenoic Acid.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields

Should be worn at all times to

protect from splashes.

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Neoprene or nitrile gloves are
recommended.[2][3] Avoid
prolonged or repeated

exposure.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect against

incidental contact.

Overalls/Apron

For tasks with a higher risk of
splashes, additional protection
such as overalls or a chemical-
resistant apron should be
used.[2]

Respiratory Protection

Fume Hood

All handling of cis-4,10,13,16-
Docosatetraenoic Acid should
be conducted in a well-
ventilated area, preferably
within a chemical fume hood to

avoid inhalation of vapors.[1]

Respirator

If a fume hood is not available
or if there is a risk of
overexposure, an approved

respirator should be worn.[2]

Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is critical to prevent accidents and
maintain the integrity of the compound.

Handling:

» Avoid Contact: Take all necessary precautions to avoid personal contact, including inhalation
of vapors and contact with skin and eyes.[2]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot
surfaces. No smoking is permitted in the handling area.[1]

o Electrostatic Discharge: Take precautionary measures against static discharge. Ground and
bond containers and receiving equipment.[1]

» Ventilation: Use in a well-ventilated area, such as a chemical fume hood.[1]

Storage:

o Container: Keep the container tightly closed when not in use.[1]

o Temperature: Store in a cool, dry place.[4] The recommended storage temperature is -20°C.

e Incompatibilities: Store away from oxidizing agents.[2]

Emergency Procedures

In the event of an exposure or spill, follow these first aid and spill response measures.
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Emergency Situation First Aid/Response Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.[2]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Remove all sources of ignition.[2] Absorb the
spill with a non-combustible, absorbent material
Spil such as sand, diatomite, or universal binders.[1]
Collect the absorbed material and place it in a
suitable, labeled container for disposal.[4]

Ensure adequate ventilation.

Disposal Plan

All waste materials contaminated with cis-4,10,13,16-Docosatetraenoic Acid must be
disposed of as hazardous waste.

o Contaminated Materials: Absorbent materials, used gloves, and any other contaminated
disposable items should be collected in a designated, sealed container.

» Disposal: Dispose of contaminated material as waste according to local, state, and federal
regulations. Do not allow the product to enter drains or waterways.[1]

Operational Workflows
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To ensure procedural clarity, the following diagrams illustrate the key workflows for handling
and disposing of cis-4,10,13,16-Docosatetraenoic Acid.

Caption: Workflow for the safe handling of cis-4,10,13,16-Docosatetraenoic Acid.

Caption: Workflow for the proper disposal of waste contaminated with cis-4,10,13,16-
Docosatetraenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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